Cas no 100377-63-7 (4-Hydroxy-3-methoxybenzohydrazide)

4-Hydroxy-3-methoxybenzohydrazide structure
100377-63-7 structure
4-Hydroxy-3-methoxybenzohydrazide
100377-63-7
C8H10N2O3
182.17
MFCD00017076
91192
468601

4-Hydroxy-3-methoxybenzohydrazide Properties

Names and Identifiers

    • Vanillic acid hydrazide
    • 4-Hydroxy-3-methoxybenzhydrazide
    • 4-Hydroxy-3-methoxybenzohydrazide
    • 4-hydroxy-3-methoxy-benzoic acid hydrazide
    • 4-???-2-methoxyphenol
    • 4-Hydroxy-3-methoxy-benzoesaeure-hydrazid
    • 4-hydroxy-3-methoxybenzoic hydrazide
    • 4-hydroxy-3-methoxybenzoylhydrazide
    • 4-Oxy-3-methoxy-benzoylhydrazin
    • Vanilloylhydrazin
    • Oprea1_661676
    • DTXSID80332831
    • 4-hydroxy-3-methoxy-benzohydrazide
    • FT-0692500
    • AKOS000368837
    • CHEMBL125640
    • 4-Hydroxy-3-methoxybenzoic acid, hydrazide
    • D85836
    • SCHEMBL2664428
    • CS-0318937
    • Benzoic acid, 4-hydroxy-3-methoxy-, hydrazide
    • Oprea1_419318
    • SB86194
    • EN300-7396606
    • 100377-63-7
    • Vanilic acid hydrazide
    • Vanillinsaurehydrazon
    • 4-Hydroxy-3-methoxy-benzoic acid hydrazide
    • 4-hydroxy-3-methoxybenzohydrazide
    • ALBB-001062
    • STK281834
    • Vanillic Acid Hydrazide
    • +Expand
    • MFCD00017076
    • AWVJTGNFMZKXDN-UHFFFAOYSA-N
    • InChI=1S/C8H10N2O3/c1-13-7-4-5(8(12)10-9)2-3-6(7)11/h2-4,11H,9H2,1H3,(H,10,12)
    • COC1=C(O)C=CC(C(NN)=O)=C1
    • 3268276

Computed Properties

  • 182.06900
  • 3
  • 5
  • 3
  • 182.069
  • 13
  • 186
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.4
  • 84.6A^2

Experimental Properties

  • 1.09550
  • 84.58000
  • 1.594
  • 213-216°C
  • White powder
  • Not determined
  • 1.307

4-Hydroxy-3-methoxybenzohydrazide Security Information

  • S26;S36
  • S26-S36
  • R36/37/38
  • Xi Xi
  • 36/37/38
  • IRRITANT

4-Hydroxy-3-methoxybenzohydrazide Customs Data

  • 2928000090
  • China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-Hydroxy-3-methoxybenzohydrazide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0002A0-100mg
Benzoic acid, 4-hydroxy-3-methoxy-, hydrazide
100377-63-7 95%
100mg
$49.00
A2B Chem LLC
AA02152-100mg
4-hydroxy-3-methoxybenzohydrazide
100377-63-7 95%
100mg
$52.00 2024-04-20
Aaron
AR0002IC-100mg
Benzoic acid, 4-hydroxy-3-methoxy-, hydrazide
100377-63-7 95%
100mg
$61.00
Ambeed
A154913-100mg
4-Hydroxy-3-methoxybenzohydrazide
100377-63-7 95%
100mg
$64.0 2024-06-02
Chemenu
CM113231-5g
4-hydroxy-3-methoxybenzohydrazide
100377-63-7 95%
5g
$558 2023-02-19
eNovation Chemicals LLC
D142742-5g
VANILLICACIDHYDRAZIDE
100377-63-7 95%
5g
$465 2022-09-07
TRC
H939893-50mg
4-Hydroxy-3-methoxybenzohydrazide
100377-63-7
50mg
$ 50.00 2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1389607-250mg
4-Hydroxy-3-methoxybenzohydrazide
100377-63-7 95+%
250mg
¥1230 2023-04-17
SHENG KE LU SI SHENG WU JI SHU
sc-272763-5 g
Vanillic acid hydrazide,
100377-63-7
5g
¥609.00 2023-07-10

4-Hydroxy-3-methoxybenzohydrazide Suppliers

Shanghai Titan Scientific Co., Ltd.
Audited Supplier Audited Supplier
(CAS:100377-63-7)
TAN SUO PING TAI
18365033617
zhangsn@titansci.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:100377-63-7)
TANG SI LEI
15026964105
2881489226@qq.com

4-Hydroxy-3-methoxybenzohydrazide Related Literature

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Amadis Chemical Company Limited
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